Cas no 1022367-69-6 (Ethyl 4-(3-(3,5-dichlorophenyl)thioureido)piperidine-1-carboxylate)

• Product Name: Ethyl 4-(3-(3,5-dichlorophenyl)thioureido)piperidine-1-carboxylate
• CAS No: 1022367-69-6
• MF: C₁₅H₁₉Cl₂N₃O₂S
• MW: 376.301260232925
• CID: 4768588
• PubChem ID: 3778113
• Update Time: 2025-05-24

Ethyl 4-(3-(3,5-dichlorophenyl)thioureido)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TT01001
• Ethyl 4-(3-(3,5-dichlorophenyl)thioureido)piperidine-1-carboxylate
• Oprea1_312025
• SB17461
• 4-[[[(3,5-Dichlorophenyl)amino]thioxomethyl]amino]-1-piperidinecarboxylic acid ethyl ester
• Ethyl4-(3-(3,5-dichlorophenyl)thioureido)piperidine-1-carboxylate
• AKOS030048770
• TT-01001
• ethyl 4-[(3,5-dichlorophenyl)carbamothioylamino]piperidine-1-carboxylate
• SCHEMBL21263144
• AB00031650-01
• TS-08406
• HY-114520
• 1022367-69-6
• CS-0063361

• Inchi： 1S/C15H19Cl2N3O2S/c1-2-22-15(21)20-5-3-12(4-6-20)18-14(23)19-13-8-10(16)7-11(17)9-13/h7-9,12H,2-6H2,1H3,(H2,18,19,23)
• InChI Key： IBKBNNZZQOIWCI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NC(NC1CCN(C(=O)OCC)CC1)=S)Cl

Computed Properties

• Exact Mass: 375.0575034g/mol
• Monoisotopic Mass: 375.0575034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 85.7

Experimental Properties

• Color/Form: Solid powder

Ethyl 4-(3-(3,5-dichlorophenyl)thioureido)piperidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Additional information on Ethyl 4-(3-(3,5-dichlorophenyl)thioureido)piperidine-1-carboxylate

Comprehensive Overview of Ethyl 4-(3-(3,5-dichlorophenyl)thioureido)piperidine-1-carboxylate (CAS No. 1022367-69-6)

Ethyl 4-(3-(3,5-dichlorophenyl)thioureido)piperidine-1-carboxylate (CAS No. 1022367-69-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiourea derivative features a piperidine backbone substituted with a 3,5-dichlorophenyl group, making it a valuable intermediate in the synthesis of bioactive molecules. Its unique structure contributes to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The compound's CAS number 1022367-69-6 is a critical identifier for researchers seeking precise chemical data. With the growing demand for high-purity intermediates in medicinal chemistry, this compound is often explored for its role in optimizing structure-activity relationships (SAR). Recent trends in AI-driven drug design and computational chemistry have further highlighted its relevance, as researchers leverage machine learning to predict its interactions with biological targets.

One of the most searched questions related to Ethyl 4-(3-(3,5-dichlorophenyl)thioureido)piperidine-1-carboxylate is its solubility and stability under various conditions. Studies indicate that the compound exhibits moderate solubility in polar organic solvents like DMSO and methanol, which is crucial for its handling in laboratory settings. Additionally, its stability at room temperature makes it a practical choice for long-term storage, aligning with the needs of high-throughput screening workflows.

In the context of green chemistry, researchers are increasingly investigating eco-friendly synthesis routes for thiourea derivatives like this compound. The push for sustainable synthetic methods has led to innovations in catalytic processes that reduce waste and energy consumption. This aligns with global trends toward environmentally benign pharmaceuticals, a topic frequently searched in academic and industrial circles.

The piperidine-1-carboxylate moiety in this compound is a recurring motif in central nervous system (CNS) drug candidates. Its presence in molecules targeting G-protein-coupled receptors (GPCRs) and ion channels has spurred interest in its potential therapeutic applications. For instance, analogs of this compound have been studied for their effects on neurodegenerative diseases, a hot topic in biomedical research.

Another area of interest is the compound's role in crop protection. The 3,5-dichlorophenyl group is known for its fungicidal properties, making derivatives like this one candidates for agrochemical development. With the rise of resistance management in agriculture, researchers are exploring novel thiourea-based formulations to address evolving pest challenges.

From a regulatory perspective, Ethyl 4-(3-(3,5-dichlorophenyl)thioureido)piperidine-1-carboxylate is not classified as a hazardous substance under major chemical inventories. However, proper laboratory safety protocols should always be followed when handling it, as with any synthetic intermediate. This emphasis on safety resonates with the broader scientific community's focus on responsible research practices.

In summary, CAS No. 1022367-69-6 represents a versatile building block with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural features and synthetic accessibility position it as a key player in the development of next-generation bioactive compounds. As research continues to evolve, this compound is likely to remain a focal point for innovations in drug discovery and sustainable chemistry.